1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one
Overview
Description
“1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one” is a chemical compound with the empirical formula C11H20N2O . It is used in early discovery research as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one” is characterized by the presence of a pyrrolidin-2-one group attached to a piperidin-4-ylethyl group . The InChI string of the compound isInChI=1S/C11H20N2O/c14-11-2-1-8-13 (11)9-5-10-3-6-12-7-4-10/h10,12H,1-9H2 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 196.29 g/mol . It is a solid at room temperature . The compound has a topological polar surface area of 32.3 Ų and a complexity of 200 . It has one hydrogen bond donor count and two hydrogen bond acceptor counts .Scientific Research Applications
Heterocyclic Chemistry
1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one: is a heterocyclic compound that serves as a building block in heterocyclic chemistry. Its structure contains both pyrrolidine and piperidine rings, which are prevalent in many pharmaceuticals and agrochemicals. Researchers utilize this compound to synthesize novel heterocycles, which can lead to the development of new drugs with potential therapeutic applications .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential to act as a precursor in the synthesis of bioactive molecules. Its rigid bicyclic structure is of interest for the creation of constrained analogs of flexible molecules, which might exhibit enhanced binding properties and selectivity towards biological targets .
Material Science
The applications in material science often revolve around the compound’s potential use in creating polymers or small molecules that can alter the properties of materials. For example, it could be used to synthesize organic compounds that improve the durability or flexibility of materials used in various industries .
Pharmacology
Pharmacologically, 1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one could be investigated for its pharmacokinetic properties. It might serve as a scaffold for developing new compounds with desirable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for drug development .
Biotechnology
In biotechnology, this compound’s unique structure could be utilized in the design of probes or agents that interact with biological macromolecules. It may also play a role in the development of diagnostic tools or as a part of a carrier system for gene delivery .
Environmental Science
Lastly, in environmental science, researchers might explore the use of 1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one in the detoxification of pollutants. Its chemical structure could be functionalized to create compounds that react with and neutralize environmental contaminants .
Safety And Hazards
The compound is classified as Eye Damage 1, Skin Irritant 2, and STOT SE 3 . It poses hazards such as causing skin irritation, serious eye damage, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and rinsing cautiously with water for several minutes in case of contact with eyes .
properties
IUPAC Name |
1-(2-piperidin-4-ylethyl)pyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c14-11-2-1-8-13(11)9-5-10-3-6-12-7-4-10/h10,12H,1-9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXEDMQRKJUGYBQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)CCC2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20405710 |
Source
|
| Record name | 1-(2-piperidin-4-ylethyl)pyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Piperidin-4-ylethyl)pyrrolidin-2-one | |
CAS RN |
763908-64-1 |
Source
|
| Record name | 1-(2-piperidin-4-ylethyl)pyrrolidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20405710 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-[2-(4-Piperidinyl)ethyl]-2-pyrrolidinone | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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